Cas no 90915-52-9 (N-(4-methoxy-1,3-benzothiazol-2-yl)acetamide)

• Product Name: N-(4-methoxy-1,3-benzothiazol-2-yl)acetamide
• CAS No: 90915-52-9
• MF: C₁₀H₁₀N₂O₂S
• MW: 222.263600826263
• CID: 995201
• PubChem ID: 3511405
• Update Time: 2025-05-20

N-(4-methoxy-1,3-benzothiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(4-methoxy-2-benzothiazolyl)- (9CI)
• N-(4-Methoxy-1,3-benzothiazol-2-yl)acetamide
• F0015-0065
• N-(4-methoxybenzo[d]thiazol-2-yl)acetamide
• SR-01000108479-1
• AQDZPXNDPBKKSZ-UHFFFAOYSA-N
• BDBM50548155
• CHEMBL4759082
• acetamide,N-(4-methoxy-2-benzothiazolyl)-
• Oprea1_370439
• AKOS002356320
• IDI1_008311
• SR-01000108479
• IFLab1_000092
• 90915-52-9
• HMS1412E04
• SCHEMBL15376502
• DB-119687
• N-(4-methoxy-1,3-benzothiazol-2-yl)acetamide

• Inchi： 1S/C10H10N2O2S/c1-6(13)11-10-12-9-7(14-2)4-3-5-8(9)15-10/h3-5H,1-2H3,(H,11,12,13)
• InChI Key： AQDZPXNDPBKKSZ-UHFFFAOYSA-N
• SMILES： S1C(NC(C)=O)=NC2C(=CC=CC1=2)OC

Computed Properties

• Exact Mass: 222.04629874g/mol
• Monoisotopic Mass: 222.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 79.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(4-methoxy-1,3-benzothiazol-2-yl)acetamide

N-(4-Methoxy-1,3-Benzothiazol-2-Yl)Acetamide: A Comprehensive Overview

The compound N-(4-methoxy-1,3-benzothiazol-2-yl)acetamide (CAS No. 90915-52-9) is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of benzothiazoles, which are well-known for their aromaticity and versatile reactivity. The presence of the methoxy group at the 4-position of the benzothiazole ring introduces additional electronic effects, making this compound particularly interesting for various chemical and biological studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of N-(4-methoxy-1,3-benzothiazol-2-yl)acetamide through a variety of methods. One notable approach involves the condensation of 4-methoxybenzothiazole with acetyl chloride in the presence of a suitable base. This reaction pathway has been optimized to achieve high yields and purity, making it suitable for large-scale production. The stability of the compound under various conditions has also been extensively studied, revealing its resistance to thermal degradation and oxidative processes.

The structural uniqueness of N-(4-methoxy-1,3-benzothiazol-2-yl)acetamide lies in its combination of aromaticity and amide functionality. The benzothiazole moiety provides a rigid framework, while the acetamide group introduces hydrogen bonding capabilities. This dual functionality makes the compound an attractive candidate for applications in materials science, particularly in the development of advanced polymers and coatings. Recent research has demonstrated its potential as a building block for constructing supramolecular assemblies, where its hydrogen bonding ability plays a crucial role in self-healing properties.

In the field of pharmacology, N-(4-methoxy-1,3-benzothiazol-2-yl)acetamide has shown promising activity as a lead compound for drug discovery. Studies have revealed its ability to modulate key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, its methoxy-substituted benzothiazole ring has been implicated in enhancing bioavailability and reducing toxicity, making it a valuable scaffold for medicinal chemists.

The electronic properties of N-(4-methoxy-1,3-benzothiazol-2-Yl)Acetamide have also been explored in depth. Computational studies using density functional theory (DFT) have provided insights into its electronic structure and reactivity. These studies have highlighted its potential as a candidate for organic electronics, particularly in applications such as light-emitting diodes (LEDs) and photovoltaic devices. The compound's ability to undergo redox reactions under specific conditions further underscores its versatility in electronic applications.

Recent breakthroughs in green chemistry have led to the development of eco-friendly synthesis routes for N-(4-methoxy-1,3-benzothiazol-2-Yl)Acetamide. By utilizing renewable feedstocks and catalytic systems, researchers have successfully reduced the environmental footprint of its production process. This aligns with global efforts to promote sustainable chemical manufacturing practices while maintaining high product quality.

In conclusion, N-(4-methoxy-1,3-benzothiazol-2-Yl)Acetamide (CAS No. 90915-52-9) is a multifaceted compound with significant potential across various scientific domains. Its unique structure, combined with recent advancements in synthesis and application development, positions it as a key player in future innovations. As research continues to uncover new facets of this compound's properties and capabilities, it is poised to make even greater contributions to both academic and industrial sectors.